Cas no 277301-96-9 (1-(6-amino-2,3-dichlorophenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(6-amino-2,3-dichlorophenyl)-2,2,2-trifluoroethanone
• CAS No: 277301-96-9
• MF: C₈H₄Cl₂F₃NO
• MW: 258.024670600891
• CID: 1110223
• PubChem ID: 10848774
• Update Time: 2025-04-20

1-(6-amino-2,3-dichlorophenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-amino-2,3-dichlorophenyl)-2,2,2-trifluoroethanone
• 1-(6-Amino-2,3-dichlorophenyl)-2,2,2-trifluoroethan-1-one
• DTXSID901209359
• 277301-96-9

• Inchi： 1S/C8H4Cl2F3NO/c9-3-1-2-4(14)5(6(3)10)7(15)8(11,12)13/h1-2H,14H2
• InChI Key： JXFSBFOZMUUYCB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C(C(F)(F)F)=O)N)Cl

Computed Properties

• Exact Mass: 256.9622036g/mol
• Monoisotopic Mass: 256.9622036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1Ų